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For Immediate Release

NIJMEGEN, Netherlands — December 12, 2025 — Sonlicromanol hydrochloride (formerly
KH176), a clinical-stage therapeutic agent developed by Khondrion, is a novel small molecule
designed to combat the multifaceted pathology of primary mitochondrial diseases (PMD). Its
mechanism of action is centered on a unique triple-action approach that addresses the core
cellular dysfunctions characteristic of these disorders: reductive and oxidative distress, and
inflammation. This technical guide provides an in-depth exploration of the cellular pathways
affected by sonlicromanol and its active metabolite, KH176m, intended for researchers,
scientists, and professionals in drug development.

Introduction to the Pathophysiology of
Mitochondrial Disease and Sonlicromanol's
Therapeutic Rationale

Primary mitochondrial diseases are a group of debilitating genetic disorders stemming from
impaired oxidative phosphorylation (OXPHOS), leading to severe cellular energy deficits.[1]
The dysfunction of the mitochondrial electron transport chain initiates a cascade of detrimental
events, including the overproduction of reactive oxygen species (ROS), a state of cellular redox
imbalance (reductive and oxidative stress), and chronic inflammation.[1][2][3] Sonlicromanol, a
brain-penetrant, orally administered compound, is converted to its active metabolite, KH176m,
which targets these interconnected pathological processes.[1][4]
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Core Cellular Pathways Targeted by
Sonlicromanol's Active Metabolite (KH176m)

The therapeutic efficacy of sonlicromanol is attributed to the multi-target activity of its primary
metabolite, KH176m. This metabolite acts as both a direct antioxidant and a modulator of key
cellular signaling pathways involved in oxidative stress and inflammation.[1][4][5]

Redox Modulation via Inhibition of Microsomal
Prostaglandin E Synthase-1 (MPGES-1)

A pivotal mechanism of KH176m is the selective inhibition of microsomal prostaglandin E
synthase-1 (MPGES-1).[2][4][6][7] In mitochondrial diseases, elevated ROS levels trigger
inflammatory cascades, including the increased production of prostaglandin E2 (PGE2), a
potent inflammatory mediator.[1][4] KH176m intervenes in this pathway by blocking the activity
of MPGES-1, thereby reducing the synthesis of PGE2 and mitigating the inflammatory
response.[1][4][7]
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Cellular Environment
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ROS Scavenging and Survival Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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